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Compound of Interest

Compound Name: Methyl 10-bromodecanoate

Cat. No.: B1348773 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. This guide provides essential, immediate safety and logistical information for the

proper disposal of Methyl 10-bromodecanoate, ensuring operational integrity and adherence

to safety protocols.

Key Properties of Methyl 10-bromodecanoate
A clear understanding of the physical and chemical properties of a substance is the first step in

safe handling and disposal. The table below summarizes the key quantitative data for Methyl
10-bromodecanoate.

Property Value

Molecular Formula C₁₁H₂₁BrO₂

Molecular Weight 265.19 g/mol [1][2][3]

Boiling Point 186 °C[2][3]

Density 1.137 g/mL at 25 °C[2][3]

Refractive Index n20/D 1.464[2]

Storage Class 10 - Combustible liquids[2]
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Hazard Identification and Safety Precautions
According to available safety data, Methyl 10-bromodecanoate is not classified as a

hazardous substance under the Globally Harmonized System (GHS) by all suppliers.[1]

However, it is crucial to handle all chemicals with care. A related compound, Ethyl 10-

bromodecanoate, is classified as causing skin and serious eye irritation.[4] Therefore, wearing

appropriate personal protective equipment (PPE), including eye shields and gloves, is

recommended.[2] During a fire, irritating and highly toxic gases may be generated by thermal

decomposition or combustion.[5]

Experimental Protocol: Spill Management
In the event of a spill, the following steps should be taken to ensure safety and proper cleanup:

Ensure Adequate Ventilation: Immediately ensure the area is well-ventilated.

Remove Ignition Sources: Eliminate all sources of ignition from the vicinity.

Don Personal Protective Equipment (PPE): Wear appropriate protective equipment, including

gloves and eye protection.

Contain the Spill: Prevent further leakage or spillage if it is safe to do so. Do not allow the

product to enter drains or waterways.[5]

Absorb the Spill: Soak up the spill with an inert absorbent material.

Collect for Disposal: Place the absorbed material into a suitable, closed container for

disposal.[6]

Proper Disposal Procedure for Methyl 10-
bromodecanoate
Adherence to a structured disposal plan is critical for laboratory safety and environmental

compliance. Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste and consult local, regional, and national regulations for complete and

accurate classification.[6]
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Disposal Workflow

The following diagram outlines the logical steps for the proper disposal of Methyl 10-
bromodecanoate.
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Disposal Workflow for Methyl 10-bromodecanoate
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Step-by-Step Disposal Plan:

Characterize the Waste: Identify the waste as Methyl 10-bromodecanoate and any

contaminants.

Select an Appropriate Waste Container: Use a designated, properly labeled, and securely

closed container for chemical waste.

Transfer the Waste: Carefully transfer the Methyl 10-bromodecanoate waste into the

designated container, avoiding spills.

Store the Waste Container: Store the container in a cool, well-ventilated area away from

incompatible materials.

Arrange for Disposal: Dispose of the contents and container through an approved waste

disposal plant.[5] It is recommended to entrust the disposal to a licensed waste disposal

company.[4]

Regulatory Compliance: Always adhere to local and national regulations regarding chemical

waste disposal.[4] Do not dispose of the material down the drain or into the environment.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Safe Disposal of Methyl 10-
bromodecanoate: A Comprehensive Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1348773#methyl-10-bromodecanoate-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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